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Compound of Interest

Compound Name: SS148

Cat. No.: B15579120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of SS148, a potent nsp14/nsp16 methyltransferase (MTase) inhibitor.

Adherence to these guidelines is crucial for ensuring the stability, and reproducibility of

experimental results.[1][2]

Introduction
SS148 is an inhibitor of the SARS-CoV-2 nsp14/nsp16 methyltransferase, an enzyme essential

for viral RNA capping and stability.[1] Its ability to selectively inhibit viral MTases over human

protein MTases makes it a compound of interest for the development of antiviral therapeutics.

[1] Accurate preparation of SS148 stock solutions is the first critical step in any in vitro or in vivo

study.

Physicochemical and Solubility Data
A summary of the key quantitative data for SS148 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 408.43 g/mol [1]

Chemical Formula C16H20N6O5S

Solubility Soluble in DMSO [1]

Appearance Powder [1]

Experimental Protocols
Preparation of a 10 mM SS148 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SS148 in dimethyl

sulfoxide (DMSO).

Materials:

SS148 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol:

Equilibrate SS148: Allow the vial of SS148 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing SS148: On a calibrated analytical balance, carefully weigh out 4.08 mg of SS148
powder and transfer it to a sterile microcentrifuge tube or amber vial.
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Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the SS148 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the SS148 is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 20 µL, 50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage.[1] When stored properly, the

solution is stable for up to one year.[1]

Preparation of an In Vivo Formulation
For animal studies, a specific formulation may be required to ensure bioavailability and

minimize toxicity. The following is a reference formulation. Researchers should optimize this

based on their specific animal model and administration route.

Materials:

10 mM SS148 in DMSO (prepared as above)

PEG300

Tween 80

Sterile Saline or Phosphate-Buffered Saline (PBS)

Sterile tubes for mixing

Protocol:

In a sterile tube, take the required volume of the 10 mM SS148 DMSO stock solution.

Add PEG300 to the tube. A common starting ratio is 1:6 (DMSO:PEG300). Mix well until the

solution is clear.
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Add Tween 80. A common starting ratio is 1 part Tween 80 to the DMSO/PEG300 mixture.

Mix thoroughly until the solution is clear.

Finally, add sterile saline or PBS to achieve the desired final concentration. A common ratio

for the final mixture is approximately 1 part of the DMSO/PEG300/Tween 80 mixture to 6

parts of saline/PBS. The final solution should be clear.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for the preparation of a 10 mM SS148 stock

solution.

Start Weighing Dissolution Storage End Product

SS148 Powder Weigh 4.08 mg SS148 Add 1 mL DMSO Vortex to Dissolve Aliquot into
Single-Use Volumes Store at -80°C 10 mM SS148 Stock

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM SS148 stock solution.

Stability and Storage
Powder: SS148 powder should be stored at -20°C for long-term stability (up to 3 years).[1]

Stock Solution in Solvent: As mentioned, stock solutions in DMSO should be aliquoted and

stored at -80°C and are stable for up to 1 year.[1] Avoid repeated freeze-thaw cycles as this

can lead to degradation of the compound.

Safety Precautions
SS148 is for research use only and not for human or veterinary use.[2] Standard laboratory

safety practices should be followed when handling this compound. This includes the use of a

lab coat, gloves, and safety glasses. All handling of the powder should be done in a chemical

fume hood to avoid inhalation. Consult the Safety Data Sheet (SDS) for more detailed safety

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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